Cas no 869068-53-1 (2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide)

2-(4-Amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide is a specialized organic compound featuring a 1,2,4-triazine core linked to a benzodioxole moiety via a sulfanylacetamide bridge. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or bioactive agents. The presence of amino and carbonyl groups enhances its reactivity, enabling derivatization for targeted applications. The benzodioxole component may contribute to improved pharmacokinetic properties, such as metabolic stability. This compound’s modular design allows for fine-tuning in drug discovery, making it a candidate for investigating novel therapeutic pathways. Further research is warranted to explore its full pharmacological potential.

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide structure

869068-53-1 structure

Product Name:2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide

CAS No:869068-53-1

MF:C₁₃H₁₃N₅O₄S

MW:335.338420629501

CID:6505164

Update Time:2025-06-07

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide
- Acetamide, 2-[(4-amino-4,5-dihydro-5-oxo-1,2,4-triazin-3-yl)thio]-N-(1,3-benzodioxol-5-ylmethyl)-
- Inchi： 1S/C13H13N5O4S/c14-18-12(20)5-16-17-13(18)23-6-11(19)15-4-8-1-2-9-10(3-8)22-7-21-9/h1-3,5H,4,6-7,14H2,(H,15,19)
- InChI Key： XPEZYJXVRQWTKQ-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CSC1N(N)C(=O)C=NN=1

Experimental Properties

Density: 1.67±0.1 g/cm3(Predicted)
pka: 13.77±0.46(Predicted)

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2H-1,3-benzodioxol-5-yl)methylacetamide Pricemore >>

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